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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B13706854

For Researchers, Scientists, and Drug Development Professionals

Introduction

PROLI NONOate is a valuable research tool, acting as a rapid nitric oxide (NO) donor.[1][2][3]
[4][5] It spontaneously dissociates in a pH-dependent manner, following first-order kinetics, to
release two moles of NO per mole of the parent compound. With a remarkably short half-life of
approximately 1.8 seconds at 37°C and pH 7.4, it is an ideal choice for applications requiring a
rapid, localized burst of nitric oxide. Accurate preparation of a stable stock solution is critical for
achieving reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of PROLI NONOate stock solutions.

Quantitative Data Summary

The physical and chemical properties of PROLI NONOate are summarized in the table below
for easy reference.
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Parameter Value Source
CAS Number 178948-42-0

Molecular Formula CsH7N304 « 2Na

Formula Weight 219.1 g/mol

Purity >98%

Appearance Crystalline solid

- >100 mg/mL in aqueous
Solubility ouft
uffers

UV/Vis Maximum (Amax) 252 nm

Molar Extinction Coefficient (g) 8,400 M~1cm~t at 252 nm

Half-life (t%2) 1.8 seconds (at 37°C, pH 7.4)

) -80°C, under inert gas (e.g.,
Storage of Solid )
nitrogen)

Stability of Solid =1 year at -80°C

24 hours at 0°C (in 0.01 M

Stock Solution Stability
NaOH)

Experimental Protocols
Handling and Storage of Solid PROLI NONOate

PROLI NONOate is sensitive to moisture and air; exposure can lead to discoloration and
degradation.

e Long-term Storage: For long-term storage, keep the solid compound in its original vial,
sealed under an inert atmosphere (like nitrogen or argon), at -80°C. The compound is stable
for at least one year under these conditions.

o Handling: Whenever possible, handle the solid compound in a glove box with an inert
atmosphere to prevent exposure to air and moisture. If a glove box is not available, work
quickly and ensure the vial is sealed tightly immediately after use.
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Preparation of a Stable Alkaline Stock Solution

To prevent premature decomposition and release of NO, PROLI NONOate must be dissolved
and stored in an alkaline solution. A 10 mM sodium hydroxide (NaOH) solution is
recommended.

Materials:

PROLI NONOate solid

0.01 M Sodium Hydroxide (NaOH), ice-cold

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Prepare a fresh solution of 0.01 M NaOH using high-purity water and chill it on ice.

 Allow the vial of PROLI NONOate solid to equilibrate to room temperature for a few minutes
before opening to minimize condensation.

o Weigh the desired amount of PROLI NONOate quickly and transfer it to a pre-chilled sterile
tube.

e Add the calculated volume of ice-cold 0.01 M NaOH to achieve the desired stock
concentration (e.g., 10 mM).

e Immediately cap the tube and vortex gently until the solid is completely dissolved.

Keep the stock solution on ice at all times.

Note on Storage of Stock Solution: This alkaline stock solution is stable for up to 24 hours
when stored at 0°C. It is strongly recommended to prepare fresh solutions daily for optimal
results. Do not store in aqueous solutions for more than one day.
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Quantification of the Stock Solution (Optional but
Recommended)

The concentration of the freshly prepared stock solution can be verified spectrophotometrically.
Procedure:
 Dilute a small aliquot of the alkaline stock solution in 0.01 M NaOH.

e Measure the absorbance at 252 nm using a UV-Vis spectrophotometer. Use 0.01 M NaOH
as the blank.

» Calculate the concentration using the Beer-Lambert law (A = ebc), where:

A = Absorbance

o

[¢]

€ = 8,400 M~t cm~1 (Molar extinction coefficient)

[e]

b = Path length of the cuvette (typically 1 cm)

o

¢ = Concentration (in M)

Initiating Nitric Oxide Release

To trigger the release of NO for an experiment, the alkaline stock solution must be diluted into a
neutral pH buffer (e.g., phosphate-buffered saline, pH 7.0-7.4).

Procedure:

o Prepare the experimental buffer (pH 7.0-7.4) and bring it to the desired experimental
temperature (e.g., 37°C).

e Add the required volume of the cold PROLI NONOate alkaline stock solution to the
experimental buffer to achieve the final desired concentration.

¢ Mix quickly and proceed with the experiment immediately. The release of NO will begin
instantly upon the pH shift.
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Diagrams
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Caption: Workflow for the preparation and use of PROLI NONOate stock solution.
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Caption: Chemical pathway from stable solid to NO release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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